Cas no 2227742-63-2 (rac-(1R,2R)-2-(4-cyclopropylphenyl)cyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,2R)-2-(4-cyclopropylphenyl)cyclopropane-1-carboxylic acid
• CAS No: 2227742-63-2
• MF: C₁₃H₁₄O₂
• MW: 202.249063968658
• CID: 6149866
• PubChem ID: 146302624
• Update Time: 2025-08-05

rac-(1R,2R)-2-(4-cyclopropylphenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(4-cyclopropylphenyl)cyclopropane-1-carboxylic acid
• EN300-1777239
• 2227742-63-2
• SCHEMBL21624718

• Inchi： 1S/C13H14O2/c14-13(15)12-7-11(12)10-5-3-9(4-6-10)8-1-2-8/h3-6,8,11-12H,1-2,7H2,(H,14,15)/t11-,12+/m0/s1
• InChI Key： NLRXZBBWSCZPEU-NWDGAFQWSA-N
• SMILES： OC([C@@H]1C[C@H]1C1C=CC(=CC=1)C1CC1)=O

Computed Properties

• Exact Mass: 202.099379685g/mol
• Monoisotopic Mass: 202.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 37.3Ų

Additional information on rac-(1R,2R)-2-(4-cyclopropylphenyl)cyclopropane-1-carboxylic acid

Recent Advances in the Study of rac-(1R,2R)-2-(4-cyclopropylphenyl)cyclopropane-1-carboxylic acid (CAS: 2227742-63-2)

In recent years, the compound rac-(1R,2R)-2-(4-cyclopropylphenyl)cyclopropane-1-carboxylic acid (CAS: 2227742-63-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral cyclopropane derivative has shown promising potential in various therapeutic applications, particularly in the modulation of biological pathways related to inflammation and metabolic disorders. The unique structural features of this compound, including its cyclopropyl and carboxylic acid moieties, contribute to its bioactivity and make it a valuable candidate for further investigation.

A recent study published in the Journal of Medicinal Chemistry explored the synthesis and pharmacological evaluation of rac-(1R,2R)-2-(4-cyclopropylphenyl)cyclopropane-1-carboxylic acid. The researchers employed a stereoselective synthesis approach to obtain the compound in high enantiomeric purity, which was crucial for assessing its biological activity. The study revealed that the compound exhibits potent inhibitory effects on specific enzymes involved in inflammatory responses, suggesting its potential as a novel anti-inflammatory agent. Furthermore, the compound demonstrated favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability, which are critical for its development as a therapeutic drug.

Another significant finding comes from a preclinical study conducted by a team at a leading pharmaceutical research institute. The study focused on the compound's ability to modulate lipid metabolism in animal models of metabolic syndrome. The results indicated that rac-(1R,2R)-2-(4-cyclopropylphenyl)cyclopropane-1-carboxylic acid significantly reduced serum triglyceride levels and improved insulin sensitivity, highlighting its potential as a therapeutic agent for metabolic disorders. The researchers also identified the molecular targets of the compound, providing insights into its mechanism of action and paving the way for further optimization.

In addition to its therapeutic potential, recent advancements in the analytical characterization of rac-(1R,2R)-2-(4-cyclopropylphenyl)cyclopropane-1-carboxylic acid have been reported. A study published in Analytical Chemistry described the development of a high-performance liquid chromatography (HPLC) method for the enantiomeric separation and quantification of the compound. This method is essential for ensuring the quality and consistency of the compound in pharmaceutical formulations and will facilitate its transition from preclinical to clinical development.

Despite these promising findings, challenges remain in the development of rac-(1R,2R)-2-(4-cyclopropylphenyl)cyclopropane-1-carboxylic acid as a therapeutic agent. Issues such as scalability of synthesis, potential off-target effects, and long-term safety profiles need to be addressed in future studies. However, the growing body of research underscores the compound's potential and justifies continued investment in its development.

In conclusion, rac-(1R,2R)-2-(4-cyclopropylphenyl)cyclopropane-1-carboxylic acid (CAS: 2227742-63-2) represents a promising candidate for the treatment of inflammatory and metabolic disorders. Recent studies have shed light on its synthesis, pharmacological properties, and mechanism of action, providing a solid foundation for further research. As the field progresses, it will be crucial to address the remaining challenges and explore the full therapeutic potential of this intriguing compound.